3,5-dimethyl-N-((2-methyl-2,4,5,6-tetrahydrocyclopenta[c]pyrazol-3-yl)methyl)isoxazole-4-carboxamide

• IUPAC Name: 3,5-dimethyl-N-[(2-methyl-5,6-dihydro-4H-cyclopenta[c]pyrazol-3-yl)methyl]-1,2-oxazole-4-carboxamide
• InChI: InChI=1S/C14H18N4O2/c1-8-13(9(2)20-17-8)14(19)15-7-12-10-5-4-6-11(10)16-18(12)3/h4-7H2,1-3H3,(H,15,19)
• InChI Key: KWQJINGOIHHGJC-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(=NO1)C)C(=O)NCC2=C3CCCC3=NN2C
• Molecular Formula: C14H18N4O2
• Molecular Weight: 274.32 g/mol

Description

3,5-dimethyl-N-((2-methyl-2,4,5,6-tetrahydrocyclopenta[c]pyrazol-3-yl)methyl)isoxazole-4-carboxamide is a useful research compound. Its molecular formula is C14H18N4O2 and its molecular weight is 274.324. The purity is usually 95%.
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Scientific Research Applications

Isoxazole and Pyrazole Derivatives in Medicinal Chemistry

Isoxazoles and pyrazoles are heterocyclic compounds known for their diverse biological activities. For instance, derivatives of these compounds have been synthesized and studied for their antimicrobial properties. The regioselectivity of 1,3-dipolar cycloadditions plays a crucial role in the synthesis of isoxazoline, pyrrolo[3,4-d]isoxazole-4,6-diones, pyrazolo[3,4-d]pyridazines, and pyrazolo[1,5-a]pyrimidines. These compounds have demonstrated significant inhibitory efficiency against gram-positive and gram-negative bacteria, highlighting their potential as antipyretic, analgesic, tranquilizing, and herbicidal agents (Zaki, Sayed, & Elroby, 2016).

Synthetic Organic Chemistry Applications

The versatility of isoxazoles and pyrazoles extends to synthetic organic chemistry, where they serve as synthons for the creation of complex molecular structures. This includes the synthesis of carboxamide derivatives of benzo[b][1,6]naphthyridines and various other compounds with potent cytotoxic activities against different cancer cell lines, showcasing the application of these heterocycles in the development of new anticancer agents (Deady et al., 2003).

Material Science and Catalysis

Compounds within the isoxazole and pyrazole families also find applications in material science and catalysis. Their complexation with metals can lead to new materials with unique properties useful for various catalytic and electronic applications. For example, the synthesis and structural elucidation of pyrazole ligands and their complexes with platinum(II) and palladium(II) metal ions demonstrate the potential of these heterocycles in forming coordination compounds with interesting chemical properties (Budzisz, Małecka, & Nawrot, 2004).